Cas no 2171411-67-7 (2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid)
2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid
- EN300-1474054
- 2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid
- 2171411-67-7
-
- Inchi: 1S/C28H34N2O5/c1-28(2,3)24(16-25(31)30-14-8-9-18(30)15-26(32)33)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,8-9,14-17H2,1-3H3,(H,29,34)(H,32,33)/t18-,24?/m0/s1
- InChI Key: JRHNHSVVUMDOQB-VEXWJQHLSA-N
- SMILES: O=C(CC(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1474054-1.0g |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1474054-50mg |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1474054-100mg |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1474054-250mg |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1474054-500mg |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1474054-1000mg |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1474054-2500mg |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1474054-5000mg |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1474054-10000mg |
2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]pyrrolidin-2-yl]acetic acid |
2171411-67-7 | 10000mg |
$14487.0 | 2023-09-29 |
2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid
2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic Acid (CAS No: 2171411-67-7)
Introduction to the Compound
The compound 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid (CAS No: 2171411-67-7) is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its intricate structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 2-position of the pyrrolidine ring. The presence of these functional groups makes this compound highly versatile and amenable to various chemical modifications, enabling its use in peptide synthesis, drug delivery systems, and as a building block for more complex molecules.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, ensuring high purity and stereochemical integrity. Its unique structure has been leveraged in the development of novel therapeutic agents targeting various disease states, including cancer, inflammation, and infectious diseases.
Structural Insights and Synthesis
The molecular structure of 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid is defined by several key features:
- The pyrrolidine ring serves as a central scaffold, providing structural stability and facilitating interactions with biological targets.
- The Fmoc group is a well-known protecting group in peptide synthesis, ensuring selective reactivity during chemical transformations.
- The chiral center at the 2-position of the pyrrolidine ring introduces stereochemical complexity, which is critical for optimizing pharmacokinetic properties and target specificity.
- The 4,4-dimethylpentanoyl chain adds bulk to the molecule, potentially enhancing its hydrophobicity and bioavailability.
Advanced synthetic methodologies, including multi-component reactions and stereoselective catalysis, have been employed to synthesize this compound efficiently. These methods ensure that the final product retains its stereochemical integrity while minimizing side reactions and impurities.
Pharmacological Profile and Therapeutic Applications
Recent studies have highlighted the pharmacological potential of this compound in several therapeutic areas:
- Anticancer Activity: Preclinical studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. Its ability to modulate key oncogenic pathways makes it a promising candidate for cancer therapy.
- Anti-inflammatory Properties: Research has shown that this compound can inhibit pro-inflammatory cytokines and modulate immune responses, suggesting its potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
- Antimicrobial Effects: The compound has also shown activity against pathogenic bacteria and fungi, making it a potential candidate for developing novel antimicrobial agents.
These findings underscore the versatility of this compound as a lead molecule for drug discovery. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.
Synthetic Applications and Future Directions
Beyond its therapeutic potential, this compound has found applications in synthetic chemistry as a versatile building block. Its functional groups enable it to participate in various reactions, including peptide coupling, click chemistry, and conjugate addition reactions. This makes it an invaluable tool for constructing complex molecules with tailored functionalities.
Future research directions include exploring its use in developing targeted drug delivery systems, such as nanoparticles or liposomal formulations. Additionally, efforts are underway to exploit its chiral properties for enantioselective catalysis in organic synthesis.
In conclusion, 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid (CAS No: 2171411-67-7) stands out as a multifaceted molecule with significant implications for medicinal chemistry and drug development. Its unique structure, coupled with its diverse functional groups, positions it as a valuable asset in advancing therapeutic innovation across multiple disease areas.
2171411-67-7 (2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpyrrolidin-2-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)